![molecular formula C16H18N4O3 B2851988 2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-4-carboxamide CAS No. 2034451-48-2](/img/structure/B2851988.png)
2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-4-carboxamide
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Description
2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-4-carboxamide is a useful research compound. Its molecular formula is C16H18N4O3 and its molecular weight is 314.345. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
A study by Wiedemann and Grohmann (2009) delves into the synthesis of dihydropyridine derivatives, including compounds similar to "2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-4-carboxamide". The research highlights innovative synthesis routes and comprehensive characterization of these compounds, emphasizing their structural properties through spectroscopic methods and X-ray crystallography Wiedemann & Grohmann, 2009.
Heterocyclic Chemistry
The work of Hildick and Shaw (1971) explores the synthesis of pyrazolopyrimidines, a class of compounds closely related to the chemical structure . Their research provides insights into the preparation and properties of these heterocyclic compounds, which are of significant interest in pharmaceutical chemistry Hildick & Shaw, 1971.
Anticonvulsant Properties
Kubicki, Bassyouni, and Codding (2000) investigated the anticonvulsant properties of enaminones derived from cyclohexylamines, noting the importance of the dihydropyridine core in these biological activities. Their findings contribute to the understanding of how structural variations in dihydropyridine derivatives can influence their pharmacological effects Kubicki, Bassyouni, & Codding, 2000.
Novel Heterocyclic Compounds
Karthikeyan, Vijayakumar, and Sarveswari (2014) focused on synthesizing novel pyrazolopyridine derivatives, demonstrating the versatility of dihydropyridine-based compounds in creating complex heterocyclic structures with potential medicinal applications Karthikeyan, Vijayakumar, & Sarveswari, 2014.
Antimycobacterial Activity
Gezginci, Martin, and Franzblau (1998) conducted a study on the antimycobacterial activity of substituted pyridine- and pyrazinecarboxylic acids. Their research provides evidence of the potential therapeutic applications of compounds structurally related to "this compound" against Mycobacterium tuberculosis, which could lead to novel treatments for tuberculosis Gezginci, Martin, & Franzblau, 1998.
Properties
IUPAC Name |
2-oxo-N-(4-pyrazin-2-yloxycyclohexyl)-1H-pyridine-4-carboxamide |
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InChI |
InChI=1S/C16H18N4O3/c21-14-9-11(5-6-18-14)16(22)20-12-1-3-13(4-2-12)23-15-10-17-7-8-19-15/h5-10,12-13H,1-4H2,(H,18,21)(H,20,22) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
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InChI Key |
LNWHQBBXQXMOKM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)C2=CC(=O)NC=C2)OC3=NC=CN=C3 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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